Cas no 183945-55-3 (2-Propenamide,2-cyano-3-cyclopropyl-3-hydroxy-N-[4-(trifluoromethyl)phenyl]-)

• Product Name: 2-Propenamide,2-cyano-3-cyclopropyl-3-hydroxy-N-[4-(trifluoromethyl)phenyl]-
• CAS No: 183945-55-3
• MF: C₁₄H₁₁F₃N₂O₂
• MW: 296.244553804398
• CID: 1378080
• PubChem ID: 54684419
• Update Time: 2025-09-27

2-Propenamide,2-cyano-3-cyclopropyl-3-hydroxy-N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-cyano-3-cyclopropyl-3-hydroxy-N-[4-(trifluoromethyl)phenyl]-
• PfDHODH-IN-1
• IKNOIAXAHSRIGK-QXMHVHEDSA-N
• 1148125-81-8
• EN300-26619680
• G17171
• DA-56763
• CS-0113677
• 2-cyano-3-cyclopropyl-3-hydroxy-N-(4-(trifluoromethyl)phenyl)acrylamide
• Z4328891476
• MS-24240
• AKOS040734503
• 183945-55-3
• CHEMBL141732
• SCHEMBL18120682
• (2z)-2-cyano-3-cyclopropyl-3-hydroxy-N-[4-(trifluoromethyl)phenyl]prop-2-enamide
• HY-135648
• BDBM50486277
• (Z)-2-cyano-3-cyclopropyl-3-hydroxy-N-[4-(trifluoromethyl)phenyl]prop-2-enamide

• Inchi： 1S/C14H11F3N2O2/c15-14(16,17)9-3-5-10(6-4-9)19-13(21)11(7-18)12(20)8-1-2-8/h3-6,8,20H,1-2H2,(H,19,21)/b12-11-
• InChI Key： IKNOIAXAHSRIGK-QXMHVHEDSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(/C(/C#N)=C(/C1CC1)\O)=O)(F)F

Computed Properties

• Exact Mass: 296.07733
• Monoisotopic Mass: 296.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• PSA: 73.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes